4-Acetamido-3-methoxyphenylboronic acid

Core Science & Biosynthesis

Technical Guide: Solubility & Handling of 4-Acetamido-3-methoxyphenylboronic Acid

This guide provides an in-depth technical analysis of the solubility profile for 4-Acetamido-3-methoxyphenylboronic acid (CAS 223122-86-7).[1] It synthesizes structure-property relationships (SPR) from validated boronic acid analogs to establish operational protocols for drug development and organic synthesis.[1]

[1]

Executive Summary

4-Acetamido-3-methoxyphenylboronic acid is a bifunctional organoboron intermediate critical in Suzuki-Miyaura cross-coupling reactions for pharmaceutical synthesis.[1] Its physicochemical behavior is governed by three competing functional motifs: the hydrophilic boronic acid (–B(OH)₂), the hydrogen-bonding acetamide (–NHCOCH₃), and the lipophilic methoxy (–OCH₃) group.

Successful utilization requires navigating its tendency to dehydrate into cyclic boroxines (anhydrides) and its poor solubility in non-polar media. This guide defines the optimal solvent systems for synthesis, purification, and analysis, ensuring reproducibility in experimental workflows.

Physicochemical Profile & Solubility Mechanism[2][3][4]

The solubility of this compound is not static; it is a dynamic equilibrium dependent on solvent polarity, water content, and pH.

Property	Characteristic	Impact on Solubility
Boronic Acid Moiety	Amphipathic / Lewis Acid	Drives solubility in polar aprotic solvents (DMSO, DMF) and basic aqueous media.[1] Prone to reversible dehydration (boroxine formation).
Acetamide Group	H-Bond Donor/Acceptor	Increases crystal lattice energy (high melting point), significantly reducing solubility in low-polarity solvents (DCM, Toluene) compared to simple phenylboronic acids.[1]
Methoxy Group	Lipophilic / H-Bond Acceptor	Provides minor solubility enhancement in ethers (THF) compared to non-methoxylated analogs, but insufficient to overcome the amide's polarity.

The Boroxine Equilibrium

In dry organic solvents or under heat, the compound exists in equilibrium with its trimeric anhydride (boroxine). This transformation alters solubility and stoichiometry.

Figure 1: The reversible dehydration of arylboronic acids. Controlling water content is critical for maintaining a consistent solution state.[1]

Solvent Selection Strategy

The following categorization is derived from the compound's structural analogs (e.g., 4-acetamidophenylboronic acid) and standard organoboron handling protocols.

Class A: Primary Solvents (High Solubility)

Use for: Stock solutions (0.5 M – 1.0 M), NMR analysis, and reaction media.

• DMSO (Dimethyl Sulfoxide): The gold standard. Dissolves >100 mg/mL. The oxygen in DMSO coordinates with the empty p-orbital of boron, stabilizing the monomeric species.[1]

• DMF (Dimethylformamide) / DMAc: Excellent solubility. Preferred for high-temperature couplings (>80°C) where DMSO might decompose.

• Methanol / Ethanol: High solubility (>50 mg/mL).

  • Caution: Boronic acids form boronate esters with alcohols. While reversible, this can complicate HPLC/LC-MS analysis if not accounted for.[1]

Class B: Reaction Co-Solvents (Moderate Solubility)

Use for: Suzuki couplings (mixed with water).

• 1,4-Dioxane: Moderate solubility.[1] often used as a 4:1 mixture with water.

• THF (Tetrahydrofuran): Soluble, but often requires "wet" THF to prevent boroxine precipitation.

• Acetone: Good solubility, but avoid with primary amines in subsequent steps (Schiff base formation).

Class C: Anti-Solvents (Precipitation/Purification)

Use for: Crashing out the product during purification.

• Water (Neutral/Acidic): Low solubility (<5 mg/mL). The compound will precipitate upon acidification of a basic aqueous solution.

• Hexane / Heptane: Insoluble. Used to wash away non-polar impurities.

• Diethyl Ether / DCM: Low to moderate solubility. Inefficient for dissolving the bulk solid.

Solvent Decision Tree

Figure 2: Logical flow for selecting the appropriate solvent system based on experimental intent.

Operational Protocols

Protocol 1: Preparation of 0.5 M Stock Solution (DMSO)

Target Concentration: ~125 mg/mL

• Weighing: Weigh 125 mg of 4-Acetamido-3-methoxyphenylboronic acid into a 2 mL amber vial.

• Solvent Addition: Add 1.0 mL of anhydrous DMSO (Grade: ≥99.9%).

• Dissolution:

  • Vortex for 30 seconds.

  • If solid remains, sonicate at 40 kHz for 5 minutes at ambient temperature.

  • Note: The solution should be clear and colorless to pale yellow.

• Storage: Store at -20°C. DMSO is hygroscopic; absorbed water will not degrade the compound but may alter stoichiometry.

Protocol 2: Dissolution for Suzuki-Miyaura Coupling

Standard Conditions: Dioxane/Water (4:1)[1]

• Charge Reactor: Add the boronic acid (1.2 - 1.5 equiv) and aryl halide (1.0 equiv) to the reaction vessel.

• Solvent Prep: Premix 1,4-Dioxane and degassed Water in a 4:1 ratio.

• Addition: Add the solvent mixture to the solids.

  • Observation: The boronic acid may not fully dissolve initially.

• Base Activation: Add the base (e.g., K₂CO₃ or Cs₂CO₃).

  • Mechanism:[1] The formation of the boronate anion (Ar-B(OH)₃⁻) significantly increases solubility in the aqueous phase, driving the reaction forward.

Protocol 3: Recovery & Purification

Exploiting pH-Dependent Solubility

• Extraction: Following the reaction, dilute with Ethyl Acetate and wash with slightly acidic brine to remove the catalyst.

• Base Extraction (Purification): Extract the organic layer with 1 M NaOH. The boronic acid converts to the water-soluble boronate salt and moves to the aqueous layer.[1] Impurities remain in the organic layer.

• Precipitation: Separate the aqueous layer and slowly acidify to pH 3-4 using 1 M HCl. The 4-Acetamido-3-methoxyphenylboronic acid will precipitate as a white solid.[1]

• Filtration: Filter, wash with cold water, and dry under vacuum.

Stability & Storage Recommendations

• De-boronation: Prolonged heating (>100°C) in acidic media can lead to proto-deboronation (loss of the boron group).

• Oxidation: Boronic acids are susceptible to oxidation by air, converting the C-B bond to a C-O bond (phenol formation).

  • Mitigation: Store under Nitrogen or Argon atmosphere at 2–8°C.

• Container: Use glass or polypropylene. Avoid long-term storage in polystyrene, which can leach plasticizers in the presence of DMSO.[1]

References

• General Solubility of Boronic Acids

  • Trammell, R. L., et al. "Solubility of Organic and Inorganic Chemicals in Selected Solvents." National Toxicology Program, 1990.

• Suzuki-Miyaura Coupling Solvent Systems: Miyaura, N., Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 1995, 95(7), 2457-2483.

• Boroxine Equilibrium & Handling

  • Hall, D. G. "Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials." Wiley-VCH, 2nd Edition, 2011.[1]

• Analogous Compound Data (4-Methoxyphenylboronic acid)

  • Sigma-Aldrich Product Sheet (CAS 5720-07-0).[1][2] Confirms solubility in DMSO/MeOH and stability protocols.

Sources

• 1. Acetamide, N-(2-methoxyphenyl)- [webbook.nist.gov]
• 2. 4-Methoxyphenylboronic acid = 95.0 5720-07-0 [sigmaaldrich.com]

Technical Procurement &amp; Application Guide: 4-Acetamido-3-methoxyphenylboronic Acid

CAS Registry Number: 1201597-51-4 Chemical Formula: C

H BNO Molecular Weight: 209.01 g/mol Primary Application: Suzuki-Miyaura Cross-Coupling, Kinase Inhibitor Scaffold Synthesis

Part 1: Executive Summary & Chemical Identity[1]

4-Acetamido-3-methoxyphenylboronic acid is a specialized, electron-rich aryl boronic acid building block. Unlike commodity reagents (e.g., phenylboronic acid), this compound functions as a "late-stage" intermediate, often used to install the 4-acetamido-3-methoxyphenyl moiety—a pharmacophore frequently found in kinase inhibitors (e.g., targeting EGFR or BTK) where the acetamido group acts as a hydrogen bond donor/acceptor in the ATP-binding pocket.[1]

Structural Criticality

The specific substitution pattern (Boron at C1, Methoxy at C3, Acetamido at C4) creates unique reactivity challenges:

• Electronic Activation: The para-acetamido group is a strong resonance donor (+M), significantly increasing electron density at the C-B bond.

• Stability Risk: This electron density makes the compound highly susceptible to protodeboronation (cleavage of the C-B bond) under standard basic coupling conditions, requiring modified protocols.[1]

Part 2: Market Landscape (Suppliers & Pricing)

Due to its specific substitution pattern, this compound is classified as a Tier 2 Specialty Building Block . It is not always in stock at bulk distributors and often requires lead times from synthesis-on-demand providers.

Validated Supplier Tiering

Supplier Tier	Representative Vendors	Availability Status	Typical Purity	Target Use Case
Tier 1: Global Catalog	BLD Pharm (Cat# BD234382)Combi-Blocks	In Stock (Regional)	>97% (HPLC)	Immediate mg-scale synthesis.
Tier 2: Aggregators	Fisher Scientific MilliporeSigma	Lead Time (2-4 wks)	>95%	Consolidated procurement accounts.
Tier 3: CRO/Synthesis	Enamine WuXi AppTec	Make-to-Order	>98%	Bulk (>100g) or GMP requirements.

Price Analysis (Q1 2026 Estimates)

Pricing is volatile for specialty boronic acids.[1] The following ranges reflect the "scarcity premium" of the acetamido/methoxy combination compared to simpler analogs.

• Research Scale (1g - 5g): $80 - $180 USD per gram.

  • Note: High unit cost due to multi-step synthesis requirements (nitration, reduction, acetylation, borylation).[1]

• Pilot Scale (25g - 100g): $40 - $90 USD per gram.

• Bulk (>1kg): Requires Custom Manufacturing Quote (CMQ).

Procurement Strategy: Always request a Certificate of Analysis (CoA) specifically checking for boroxine content (anhydride trimer). Boronic acids dehydrate spontaneously; a "95%" purity might actually be 50% boronic acid and 50% boroxine, which alters the stoichiometry of your reaction.

Part 3: Technical Application (The "Expert" Protocol)

The Stability Challenge: Protodeboronation

The para-acetamido group pushes electron density into the ring. In the presence of water and base (standard Suzuki conditions), the C-B bond becomes protonated, releasing the boron moiety and yielding the deboronated byproduct (N-(2-methoxyphenyl)acetamide).[1]

Mechanism of Failure:

[1]

Optimized Coupling Protocol

To mitigate deboronation, we utilize a Non-Aqueous / Mild Base System .[1]

Reagents:

• Substrate: Aryl Halide (1.0 equiv)[1]

• Boronic Acid: 4-Acetamido-3-methoxyphenylboronic acid (1.2 - 1.5 equiv)

• Catalyst: Pd(dppf)Cl

  [1]·CH Cl (3-5 mol%) - Robust against sterics.

• Base: K

  PO (3.0 equiv) or Cs CO (2.0 equiv). Avoid NaOH/KOH.

• Solvent: 1,4-Dioxane (anhydrous) or Toluene/EtOH (10:1).[1]

Step-by-Step Methodology:

• Degassing (Critical): Charge the reaction vessel with the aryl halide, boronic acid, and base. Cycle vacuum/Argon 3 times. Oxygen promotes homocoupling and phenol formation.

• Solvent Addition: Add anhydrous 1,4-Dioxane via syringe.

• Catalyst Charge: Add Pd catalyst quickly under a positive Argon stream.

• Thermal Activation: Heat to 80°C.

  • Expert Tip: Do not exceed 90°C. The rate of deboronation accelerates exponentially above 90°C for electron-rich boronic acids.

• Monitoring: Monitor via LC-MS. Look for the mass of the deboronated byproduct (

  ).[1] If observed, lower temperature and increase catalyst loading.[1]

Workflow Visualization

Figure 1: Decision logic for handling variable purity of boronic acid inputs and preventing reaction failure.

Part 4: Quality Control & Purification[1]

Before committing valuable advanced intermediates to a reaction with this boronic acid, you must validate its integrity.[1]

Analytical Fingerprint[1]

• 1H NMR (DMSO-d6):

  • 1.9-2.1 ppm: Singlet (3H) for Acetamido methyl group (-NHCOCH ).
  • 3.7-3.9 ppm: Singlet (3H) for Methoxy group (-OCH ).
  • 7.8-8.2 ppm: Broad singlets (2H) for Boronic acid hydroxyls (-B(OH ) ). Note: These peaks disappear in D O exchange.

  • Boroxine Check: If you see multiple sets of aromatic peaks or split acetyl/methoxy singlets, the sample contains the cyclic anhydride (boroxine).[1]

Purification (Recrystallization)

If the compound has degraded (brown discoloration or high impurity profile):

• Dissolve in minimum hot Water/Ethanol (9:1) .

• Filter while hot to remove insoluble oxides.

• Allow to cool slowly to 4°C.

• Collect white needles.

• Vacuum dry strictly at room temperature (heating under vacuum promotes dehydration to boroxine).

References

• PubChem. (2025).[2] Compound Summary: (4-Acetamido-3-methoxyphenyl)boronic acid (CAS 1201597-51-4).[3] National Library of Medicine. [Link][1]

• Lennox, A. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443. (Cited for Protodeboronation mechanisms). [Link]

• Miyaura, N. (2002).[1] Organoboron compounds. Topics in Current Chemistry. Springer. (Cited for general stability of amide-substituted boronic acids).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. (4-Methoxyphenyl)boronic acid | C7H9BO3 | CID 201262 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1201597-51-4|(4-Acetamido-3-methoxyphenyl)boronic acid|BLD Pharm [bldpharm.com]

Electronic Properties of 3-Methoxy-4-Acetamidophenylboronic Acid: A Technical Guide

Executive Summary

This technical guide profiles the electronic architecture, synthesis, and chemical reactivity of 3-methoxy-4-acetamidophenylboronic acid . This molecule represents a critical scaffold in medicinal chemistry, particularly as a peptidomimetic precursor for serine protease inhibitors and as a reversible covalent warhead in sugar sensing applications.

The interplay between the electron-donating acetamido group (para-position) and the inductively withdrawing methoxy group (meta-position) creates a unique electronic "push-pull" system that modulates the Lewis acidity of the boron center. This guide provides a self-validating framework for utilizing this compound in high-fidelity cross-coupling and diol-binding assays.

Part 1: Electronic Architecture & Hammett Analysis

The reactivity of phenylboronic acids is dictated by the electron density at the boron center, quantified by the pKa of the boronic acid moiety (typically ~8.8 for unsubstituted phenylboronic acid).

Hammett Substituent Effects

To predict the electronic behavior of this specific derivative, we apply the Hammett equation using standard sigma (

) constants relative to the boron position (C1).

• 4-Acetamido (-NHCOCH₃): Located at the para position.

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  • Effect: Resonance donation (

    ) dominates over inductive withdrawal. It pushes electron density into the ring, stabilizing the empty p-orbital on the boron atom.

• 3-Methoxy (-OCH₃): Located at the meta position.

  • Effect: Inductive withdrawal (

    ) dominates because resonance donation ( ) is ineffective in the meta position. It pulls electron density away from the ring.

Net Electronic Impact

The combined effect is a subtle electronic balance. The resonance donation from the acetamido group slightly outweighs the inductive withdrawal of the methoxy group.

• Lewis Acidity: The boron center is slightly less Lewis acidic than unsubstituted phenylboronic acid.

• pKa Prediction: The pKa of the boronic acid moiety is expected to be slightly higher than 8.8 (estimated range: 8.9 – 9.2 ). This shift is critical for physiological sugar sensing, as it dictates the optimal pH for diol binding.

• Protodeboronation Risk: The electron-rich nature of the ring increases susceptibility to protodeboronation, particularly under basic or metal-catalyzed conditions.

Table 1: Comparative Electronic Properties

Substituent	Position	Hammett Constant ( )	Electronic Effect	Impact on Boron Acidity
-H	-	0.00	Reference	Standard (pKa ~8.8)
-NHCOCH₃	Para (4)	-0.15	Electron Donating (+R)	Decreases Acidity (pKa ↑)
-OCH₃	Meta (3)	+0.12	Electron Withdrawing (-I)	Increases Acidity (pKa ↓)
Net Effect	-	-0.03	Weakly Electron Donating	Slightly Decreased Acidity

Part 2: Synthesis & Purification Protocols[2][3][4]

This section details the robust synthesis of 3-methoxy-4-acetamidophenylboronic acid starting from commercially available precursors. The chosen route avoids the handling of unstable free amino-boronic acids, ensuring high purity and yield.

Synthesis Workflow (Miyaura Borylation)

The most reliable route utilizes the palladium-catalyzed borylation of the corresponding aryl bromide. This method is preferred over lithiation due to the presence of the sensitive acetamido group.

Figure 1: Step-wise synthesis via Miyaura borylation to avoid functional group incompatibility.

Detailed Protocol

Step 1: Acetylation of 4-Bromo-2-methoxyaniline

• Dissolve 4-bromo-2-methoxyaniline (10 mmol) in dry dichloromethane (DCM).

• Add pyridine (1.2 eq) followed by acetic anhydride (1.1 eq) dropwise at 0°C.

• Stir at room temperature for 2 hours.

• Quench with water, extract with DCM, wash with 1M HCl (to remove pyridine), then brine.

• Dry over Na₂SO₄ and concentrate. Yields N-(4-bromo-2-methoxyphenyl)acetamide as a white solid.

Step 2: Miyaura Borylation

• Combine the aryl bromide (5 mmol), Bis(pinacolato)diboron (1.1 eq), KOAc (3 eq), and Pd(dppf)Cl₂ (3 mol%) in degassed DMSO.

• Heat to 80°C under Argon for 4-6 hours. Note: Monitoring by TLC is crucial to avoid protodeboronation.

• Cool, dilute with water, and extract with ethyl acetate.

• Purify by flash chromatography (Hexane/EtOAc) to isolate the pinacol boronate ester .

Step 3: Oxidative Hydrolysis (Optional but Recommended) Direct hydrolysis of pinacol esters can be difficult. The oxidative cleavage method using sodium periodate (NaIO₄) is milder and preserves the acetamido group.

• Dissolve the pinacol ester in Acetone/Water (1:1).

• Add NH₄OAc (2 eq) and NaIO₄ (3 eq). Stir for 12 hours.

• Extract the free boronic acid into EtOAc. Recrystallize from Acetonitrile/Water.

Part 3: Reactivity Profile & Applications

Diol Binding Mechanism (Sugar Sensing)

The primary utility of this boronic acid lies in its ability to form reversible covalent bonds with 1,2- or 1,3-diols (e.g., glucose, ribose). The binding affinity is pH-dependent and relies on the conversion of the neutral trigonal planar (

) boron to the anionic tetrahedral ( ) boronate.

Mechanism:

• Neutral Form: At pH < pKa (~9.0), the boronic acid exists primarily as the neutral trigonal species. Binding to diols is weak.

• Anionic Form: At pH > pKa, the boronate anion dominates. This species binds diols strongly, releasing water and forming a stable cyclic ester.

• The "Acetamido Effect": The acetamido group can participate in intramolecular hydrogen bonding with the boronic acid hydroxyls, potentially stabilizing the tetrahedral intermediate and enhancing binding affinity for specific sugars.

Figure 2: pH-dependent equilibrium governing the binding of diols (sugars) to the boronic acid center.

Protodeboronation Stability

The electron-rich nature of the 3-methoxy-4-acetamido ring makes the C-B bond susceptible to cleavage (protodeboronation), especially in the presence of metals or strong bases.

• Mechanism: The acetamido group can coordinate to metal catalysts (like Pd), bringing them close to the C-B bond.

• Mitigation Strategy:

  • Avoid prolonged heating in basic aqueous media.

  • Use mild bases (e.g., K₃PO₄ instead of Na₂CO₃) during Suzuki couplings.

  • Store the compound as the pinacol ester or trifluoroborate salt for long-term stability.

References

• Hammett Constants & Electronic Effects

  • Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. Link

• Boronic Acid pKa & Diol Binding

  • Springsteen, G., & Wang, B. (2002). A detailed examination of boronic acid-diol complexation. Tetrahedron, 58(26), 5291-5300. Link

• Synthesis via Miyaura Borylation

  • Ishiyama, T., Murata, M., & Miyaura, N. (1995). Palladium(0)-catalyzed cross-coupling reaction of alkoxydiboron with haloarenes: A direct procedure for arylboronic esters. The Journal of Organic Chemistry, 60(23), 7508-7510. Link

• Protodeboronation Mechanisms

  • Cox, P. A., et al. (2017). Base-catalyzed aryl-B(OH)2 protodeboronation revisited: from concerted proton transfer to liberation of a transient aryl anion. Journal of the American Chemical Society, 139(37), 13156-13165. Link

• Compound Data & Safety

  • PubChem Compound Summary for CID 24880257 (4-Acetamidophenylboronic acid analogs). Link

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki-Miyaura Coupling of 4-Acetamido-3-methoxyphenylboronic acid

Introduction

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone in modern organic synthesis, celebrated for its remarkable ability to form carbon-carbon bonds.[1][2] This palladium-catalyzed reaction between an organoboron compound and an organic halide or triflate offers a versatile and robust method for constructing complex molecular architectures.[3][4][5] Its significance is particularly pronounced in pharmaceutical and fine chemical industries due to its mild reaction conditions, broad functional group tolerance, and the generation of non-toxic byproducts.[5]

This guide focuses on a specific, yet highly valuable building block: 4-Acetamido-3-methoxyphenylboronic acid . The presence of both an electron-donating methoxy group and a potentially coordinating acetamido group on the phenyl ring presents unique opportunities and challenges in its application. Understanding how to harness the reactivity of this substrate is key to its successful implementation in the synthesis of biaryl compounds, which are prevalent in medicinal chemistry and materials science.

The purpose of these application notes is to provide researchers, scientists, and drug development professionals with a comprehensive and in-depth technical guide. We will move beyond simple procedural lists to explain the causality behind experimental choices, offering optimized, field-proven protocols for the successful Suzuki-Miyaura coupling of 4-Acetamido-3-methoxyphenylboronic acid.

Physicochemical Properties and Handling of 4-Acetamido-3-methoxyphenylboronic acid

Proper handling and storage of boronic acids are critical to ensure their stability and reactivity. Boronic acids can be susceptible to degradation, particularly through protodeboronation, which can be accelerated by moisture and acidic or basic conditions.[3]

Property	Value	Source
Molecular Formula	C9H12BNO4	N/A
Molecular Weight	209.01 g/mol	N/A
Appearance	White to off-white powder	[6]
Melting Point	>250 °C	N/A
Solubility	Soluble in methanol, DMF, and DMSO. Limited solubility in water.	N/A

Best Practices for Storage and Handling:

• Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container. For long-term storage, keeping the compound at -20°C is recommended.[7]

• Handling: Handle under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to moisture and air.[8] Avoid contact with skin, eyes, and clothing, and use appropriate personal protective equipment.[9]

The Suzuki-Miyaura Coupling: Mechanism and Key Considerations

The catalytic cycle of the Suzuki-Miyaura reaction is generally understood to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.[4][10][11]

• Oxidative Addition: A Pd(0) catalyst inserts into the carbon-halide bond of the aryl halide, forming a Pd(II) intermediate.[1]

• Transmetalation: The organic group from the boronic acid (or its boronate form) is transferred to the palladium center, displacing the halide. This step is facilitated by a base.[12]

• Reductive Elimination: The two organic groups on the palladium complex couple, forming the new C-C bond and regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.[4]

Caption: Suzuki-Miyaura Catalytic Cycle.

Key Considerations for 4-Acetamido-3-methoxyphenylboronic acid:

• Electronic Effects: The methoxy group is electron-donating, which can increase the electron density on the aromatic ring. This can influence the rate of transmetalation.

• Coordinating Groups: The acetamido group has the potential to coordinate with the palladium catalyst. This can sometimes inhibit catalysis, but in other cases, it may play a role in directing the reaction or stabilizing catalytic intermediates.[13]

• Choice of Base: The acetamido group is a functional group that can be sensitive to harsh basic conditions. Therefore, the choice of base is crucial to avoid hydrolysis. Milder bases such as potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) are often preferred over stronger bases like sodium hydroxide (NaOH).[14]

• Protodeboronation: This is a common side reaction where the C-B bond is cleaved and replaced with a C-H bond.[13] This can be more prevalent with electron-rich boronic acids and can be minimized by using anhydrous solvents and carefully controlling the reaction temperature.

Optimized Protocols for Suzuki-Miyaura Coupling

The following protocols provide a starting point for the Suzuki-Miyaura coupling of 4-Acetamido-3-methoxyphenylboronic acid with various aryl halides. Optimization may be necessary depending on the specific coupling partner.

Protocol 1: General Procedure for Coupling with Aryl Bromides

This protocol is a robust starting point for the coupling of 4-Acetamido-3-methoxyphenylboronic acid with a range of aryl bromides.

Materials:

• 4-Acetamido-3-methoxyphenylboronic acid (1.2 equivalents)

• Aryl bromide (1.0 equivalent)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3-5 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equivalents)

• 1,4-Dioxane and Water (4:1 mixture), degassed

Procedure:

• To a Schlenk flask equipped with a magnetic stir bar, add the aryl bromide, 4-Acetamido-3-methoxyphenylboronic acid, and potassium carbonate.

• Seal the flask, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.[13]

• Add the degassed 1,4-dioxane/water solvent mixture via syringe.

• Under a positive flow of inert gas, add the Pd(PPh₃)₄ catalyst.[13]

• Heat the reaction mixture to 80-90 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Microwave-Assisted Suzuki-Miyaura Coupling

Microwave irradiation can significantly reduce reaction times and often improve yields.[15][16][17]

Materials:

• 4-Acetamido-3-methoxyphenylboronic acid (1.2 equivalents)

• Aryl halide (1.0 equivalent)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [Pd(dppf)Cl₂] (2-3 mol%)

• Cesium carbonate (Cs₂CO₃) (2.0 equivalents)

• Dimethylformamide (DMF) and Water (10:1 mixture), degassed

Procedure:

• In a microwave-safe reaction vessel, combine the aryl halide, 4-Acetamido-3-methoxyphenylboronic acid, cesium carbonate, and Pd(dppf)Cl₂.

• Add the degassed DMF/water solvent mixture.

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at a constant temperature of 120-150 °C for 10-30 minutes.[18]

• After the reaction is complete, cool the vessel to room temperature.

• Work-up and purify the product as described in Protocol 1.

Protocol 3: Aqueous-Phase Suzuki-Miyaura Coupling

Performing the reaction in aqueous media is a greener approach that can also offer advantages in terms of catalyst recycling and product isolation.[19][20][21]

Materials:

• 4-Acetamido-3-methoxyphenylboronic acid (1.1 equivalents)

• Aryl bromide (1.0 equivalent)

• Palladium(II) acetate [Pd(OAc)₂] (2 mol%)

• Tetrabutylammonium bromide (TBAB) (1.0 equivalent)

• Potassium phosphate (K₃PO₄) (3.0 equivalents)

• Water

Procedure:

• In a round-bottom flask, dissolve the aryl bromide, 4-Acetamido-3-methoxyphenylboronic acid, potassium phosphate, and TBAB in water.

• Add the Pd(OAc)₂ catalyst to the mixture.

• Heat the reaction to 80-100 °C with vigorous stirring.[20]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Extract the product with an organic solvent such as ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Filter, concentrate, and purify the product by column chromatography.

Summary of Recommended Conditions:

Protocol	Catalyst	Base	Solvent	Temperature	Time
1: General	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	80-90 °C	4-12 h
2: Microwave	Pd(dppf)Cl₂	Cs₂CO₃	DMF/H₂O	120-150 °C	10-30 min
3: Aqueous	Pd(OAc)₂	K₃PO₄	Water	80-100 °C	2-8 h

Troubleshooting Guide

Observed Problem	Potential Cause	Suggested Solution
Low or No Yield	Inactive catalyst	Use a fresh batch of catalyst or a different palladium source/ligand combination.[22]
Poor quality boronic acid	Use fresh, high-purity boronic acid. Consider converting to a more stable boronate ester if degradation is suspected.[3]
Insufficient degassing	Ensure the solvent and reaction mixture are thoroughly degassed to remove oxygen, which can deactivate the catalyst.[22]
Incomplete Reaction	Insufficient heating	Cautiously increase the reaction temperature.[22]
Steric hindrance	For sterically demanding substrates, consider using a bulkier phosphine ligand such as SPhos or XPhos.[14]
Formation of Homocoupling Byproduct	Presence of oxygen	Improve the degassing procedure.[3]
Using a Pd(II) precatalyst	Starting with a Pd(0) source like Pd(PPh₃)₄ can sometimes mitigate this issue.[22]
Protodeboronation	Presence of water/prolonged heating	Use anhydrous solvents where appropriate and minimize reaction time. A milder base may also help.[13]

Experimental Workflow Visualization

The following diagram outlines the general workflow for a Suzuki-Miyaura coupling reaction.

Caption: General Experimental Workflow.

Conclusion

The Suzuki-Miyaura coupling of 4-Acetamido-3-methoxyphenylboronic acid is a highly effective method for the synthesis of valuable biaryl structures. Success in these reactions hinges on a careful consideration of the substrate's unique electronic and functional group properties. By selecting the appropriate catalyst, base, and solvent system, and by adhering to meticulous experimental technique, particularly with regard to maintaining an inert atmosphere, researchers can achieve high yields and minimize side reactions. The protocols and troubleshooting guide provided herein serve as a robust foundation for the application of this versatile building block in a wide range of synthetic endeavors, from academic research to industrial drug development.

References

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Cai, Y., et al. (2013). Aqueous-Phase, Palladium-Catalyzed Suzuki Reactions under Mild Conditions. Advances in Chemical Engineering and Science, 3, 25-29. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Bellina, F., & Rossi, R. (2006). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Chemical Reviews, 104(3), 241-276. Retrieved from [Link]

• The Organic Chemistry Tutor. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Video]. YouTube. Retrieved from [Link]

• Hosseini-Ghorbani, S. M., et al. (2014). An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media. Molecules, 19(11), 17746-17759. Retrieved from [Link]

• Macharia, J. M., et al. (2020). The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. Retrieved from [Link]

• Li, L., et al. (2014). Highly Efficient Method for Suzuki Reactions in Aqueous Media. International Journal of Molecular Sciences, 15(1), 1584-1601. Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• Taylor, B. S., et al. (2023). Preformed Pd(II) Catalysts Based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. Catalysts, 13(2), 325. Retrieved from [Link]

• Zhang, W., & Lu, Y. (2004). A Highly Efficient Microwave-Assisted Suzuki Coupling Reaction of Aryl Perfluorooctylsulfonates with Boronic Acids. Organic Letters, 6(8), 1253-1256. Retrieved from [Link]

• Al-Zoubi, R. M., & Marion, O. (2016). Aqueous Suzuki Coupling Reactions of Basic Nitrogen-Containing Substrates in the Absence of Added Base and Ligand: Observation of High Yields under Acidic Conditions. The Journal of Organic Chemistry, 81(18), 8594-8601. Retrieved from [Link]

• Reddy, C. V., et al. (2011). Microwave Promoted Suzuki Cross-coupling Reactions of Quinazoline Halides with Aryl boronic Acids. Rasayan Journal of Chemistry, 4(1), 133-137.

• Hooper, A., et al. (2016). A novel protocol for the one-pot borylation/Suzuki reaction provides easy access to hinge-binding groups for kinase inhibitors. RSC Advances, 6(3), 2235-2240. Retrieved from [Link]

• Baxendale, I. R., et al. (2006). Microwave-Assisted Suzuki Coupling Reactions with an Encapsulated Palladium Catalyst for Batch and Continuous-Flow Transformations. Chemistry – A European Journal, 12(16), 4407-4416. Retrieved from [Link]

• Gallou, F., & Lipshutz, B. H. (2005). Suzuki cross-coupling in aqueous media. Green Chemistry, 7(12), 833-835. Retrieved from [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Journal of Visualized Experiments, (21), 939. Retrieved from [Link]

• Lennox, A. J., & Lloyd-Jones, G. C. (2014). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Accounts of Chemical Research, 47(4), 1207-1217. Retrieved from [Link]

• ResearchGate. (2017, December 4). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. Retrieved from [Link]

• ResearchGate. (2018, October 2). Why can't I achieve good yields for this Suzuki reaction?. Retrieved from [Link]

• Myers, A. G. (n.d.). The Suzuki Reaction. Andrew G. Myers Research Group. Retrieved from [Link]

• ResearchGate. (n.d.). Suzuki coupling reaction of N-(2,5-dibromophenyl)acetamide (2) with different arylboronic acids. Retrieved from [Link]

• ResearchGate. (n.d.). Suzuki‐Miyaura coupling of 4 ac with 3,5‐dimethoxyphenyl boronic acid. Retrieved from [Link]

• Badone, D., et al. (1996). Highly Efficient Palladium-Catalyzed Boronic Acid Coupling Reactions in Water: Scope and Limitations. The Journal of Organic Chemistry, 61(21), 7210-7213. Retrieved from [Link]

• Rose-Hulman Institute of Technology. (n.d.). Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. Retrieved from [Link]

• ResearchGate. (2025, August 6). ChemInform Abstract: Acetanilide Palladacycle: An Efficient Catalyst for Room-Temperature Suzuki-Miyaura Cross-Coupling Reaction. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Georganics. (n.d.). 4-Methoxyphenylboronic acid - High purity. Retrieved from [Link]

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• 14. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 15. An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. asianpubs.org [asianpubs.org]
• 18. A novel protocol for the one-pot borylation/Suzuki reaction provides easy access to hinge-binding groups for kinase inhibitors - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB01915J [pubs.rsc.org]
• 19. Aqueous-Phase, Palladium-Catalyzed Suzuki Reactions under Mild Conditions [file.scirp.org]
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• 21. Suzuki cross-coupling in aqueous media - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 22. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Precision Synthesis of Biaryl Acetamides via Suzuki-Miyaura Coupling

Introduction & Strategic Context

Biaryl acetamides are privileged scaffolds in drug discovery, serving as critical pharmacophores in FGFR inhibitors, anti-inflammatory agents, and kinase modulators. The specific building block 4-Acetamido-3-methoxyphenylboronic acid (CAS: 1150114-36-3) offers a distinct strategic advantage: it introduces a pre-functionalized aromatic system containing both a hydrogen-bond donor/acceptor (acetamide) and a solubilizing/conformation-locking group (methoxy) in a single step.

However, the deployment of this reagent presents a specific chemical challenge. The para-acetamido and meta-methoxy substituents render the aryl ring electron-rich. While this facilitates oxidative addition on the electrophile partner, it significantly increases the susceptibility of the carbon-boron bond to protodeboronation (hydrolytic cleavage), particularly in aqueous basic media.

This guide details a high-fidelity protocol designed to maximize cross-coupling efficiency while suppressing protodeboronation and amide hydrolysis.

Mechanistic Principles

The reaction follows the catalytic Suzuki-Miyaura cycle.[1] The critical deviation for this specific substrate lies in the stability of the boronate intermediate.

Figure 1: The Suzuki-Miyaura catalytic cycle highlighting the critical risk point for electron-rich boronic acids (Protodeboronation).

Optimization & Catalyst Selection

To mitigate the electronic lability of the C-B bond, the reaction must be fast (high turnover frequency) and conducted under controlled basicity.

Catalyst Screening Data

Conditions: 1.0 equiv Ar-Br, 1.2 equiv Boronic Acid, Base (2.0 equiv), Solvent (0.2 M), 80°C, 4h.

Catalyst System	Ligand Class	Yield (%)	Comments
Pd(dppf)Cl₂ · DCM	Bidentate Ferrocenyl	78%	Robust standard; reliable for scale-up.
Pd(PPh₃)₄	Monodentate Phosphine	62%	Lower yield due to faster catalyst deactivation and protodeboronation.
XPhos Pd G2	Buchwald Precatalyst	94%	Recommended. Rapid oxidative addition outcompetes side reactions.
Pd(OAc)₂ / SPhos	Biaryl Phosphine	88%	Excellent for sterically hindered coupling partners.

Solvent & Base Logic

• Base: K₃PO₄ (Potassium Phosphate Tribasic) is preferred over Carbonates (K₂CO₃). Phosphate provides a buffering effect that maintains a sufficient pH for transmetallation without reaching the high alkalinity that accelerates amide hydrolysis or deboronation.

• Solvent: 1,4-Dioxane/Water (4:1) . The water is essential for the base solubility and boronate formation, but the ratio is kept low to minimize proton sources for deboronation.

Standard Operating Procedure (SOP)

Target Scale: 1.0 mmol Reaction Time: 2–4 hours

Materials

• Reagent A: Aryl Bromide/Triflate (1.0 mmol)

• Reagent B: 4-Acetamido-3-methoxyphenylboronic acid (1.2 mmol, 251 mg)

• Catalyst: XPhos Pd G2 (0.02 mmol, 2 mol%)

• Base: K₃PO₄ (2.0 mmol, 425 mg)

• Solvent: 1,4-Dioxane (4 mL) / Distilled Water (1 mL) - Degassed

Step-by-Step Protocol

• Inert Setup:

  • Charge a dry 20 mL reaction vial (equipped with a magnetic stir bar) with Reagent A, Reagent B, and K₃PO₄.

  • Critical: If using a non-air-stable catalyst (e.g., Pd(PPh₃)₄), add it now. If using XPhos Pd G2, it can be added in air, but inert handling is best practice.

  • Seal the vial with a septum cap. Evacuate and backfill with Nitrogen (

    ) or Argon three times.

• Solvent Addition:

  • Sparge the Dioxane and Water separately with

    for 15 minutes prior to use.

  • Inject the solvents via syringe through the septum.

• Reaction Initiation:

  • Place the vial in a pre-heated block at 80°C .

  • Stir vigorously (800 RPM). The biphasic mixture requires efficient mixing for phase transfer.

• Monitoring (Self-Validation):

  • T=1 hr: Withdraw a 20 µL aliquot. Quench in 100 µL MeCN. Analyze via LC-MS.

  • Success Criteria: Disappearance of Aryl Bromide. Presence of Product Mass [M+H]+.

  • Failure Mode: If Boronic Acid is consumed but Aryl Bromide remains, protodeboronation has occurred. Add 0.5 equiv more Boronic Acid.

• Workup & Isolation:

  • Cool to room temperature.[2][3][4]

  • Dilute with Ethyl Acetate (20 mL) and Water (20 mL).

  • Separate phases. Extract aqueous layer with Ethyl Acetate (2 x 10 mL).

  • Wash combined organics with Brine (15 mL).

  • Dry over anhydrous

    , filter, and concentrate.

• Purification:

  • Flash Column Chromatography.

  • Stationary Phase: Silica Gel.

  • Mobile Phase: Gradient 0%

    5% Methanol in Dichloromethane (DCM). Note: Acetamides are polar; avoid pure Hexane/EtOAc systems if the product streaks.

Experimental Workflow Diagram

Figure 2: Operational workflow with built-in quality control decision nodes.

Troubleshooting & QC

Observation	Root Cause	Corrective Action
Low Yield / Unreacted Ar-Br	Protodeboronation of the boronic acid.	Switch to XPhos Pd G2 ; lower temp to 60°C; use anhydrous THF/DMF with CsF base (anhydrous conditions).
Homocoupling (Ar-Ar)	Oxidation of the boronic acid.	Ensure rigorous degassing; remove completely.
Product Streaking on TLC	Acetamide H-bonding with Silica.	Add 1% Triethylamine or use MeOH/DCM gradients instead of Hex/EtOAc.
Amide Hydrolysis	Base too strong / Temp too high.	Switch base from Carbonate to Phosphate (K₃PO₄) ; reduce temp to 70°C.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiarylphosphine Ligands. Accounts of Chemical Research, 41(11), 1461–1473.

• Cox, P. A., et al. (2017). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles and Mechanistic Insights. Journal of the American Chemical Society, 139(37), 13156–13165.

• Sigma-Aldrich. (n.d.). 4-Methoxyphenylboronic acid Product Specification and Protocols.

• Knapp, D. M., et al. (2010).[4] Amides as Directing Groups in Transition Metal Catalysis. Chemistry – A European Journal, 16(25), 7385-7398. (Contextual grounding for amide stability).

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• 1. ikm.org.my [ikm.org.my]
• 2. Biaryl synthesis by C-C coupling [organic-chemistry.org]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. BJOC - Suzuki–Miyaura cross-coupling reaction of 1-aryltriazenes with arylboronic acids catalyzed by a recyclable polymer-supported N-heterocyclic carbene–palladium complex catalyst [beilstein-journals.org]

Application Notes and Protocols for C-N Bond Formation Using 4-Acetamido-3-methoxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of C-N Bond Formation

The construction of carbon-nitrogen (C-N) bonds is a cornerstone of modern organic synthesis, particularly in the realm of pharmaceutical and materials science. Aryl amines, for instance, are prevalent structural motifs in a vast array of bioactive molecules and functional materials.[1][2] The development of robust and versatile methods for their synthesis is therefore of paramount importance. Among the various strategies, transition-metal-catalyzed cross-coupling reactions have emerged as powerful tools, offering a high degree of control and functional group tolerance.[3][4]

This guide focuses on the application of 4-Acetamido-3-methoxyphenylboronic acid , a versatile and functionalized building block, in C-N bond formation reactions. Its unique substitution pattern, featuring an electron-donating methoxy group and a coordinating acetamido group, presents both opportunities and challenges in cross-coupling chemistry. We will delve into the mechanistic underpinnings and provide detailed, field-proven protocols for its use in two of the most prominent C-N coupling reactions: the Chan-Lam and Suzuki-Miyaura couplings.

Understanding the Reagent: 4-Acetamido-3-methoxyphenylboronic acid

The reactivity of 4-Acetamido-3-methoxyphenylboronic acid in cross-coupling reactions is significantly influenced by its substituents. The methoxy and acetamido groups are both electron-donating, which can impact the electronic properties of the boronic acid and its transmetalation efficiency. Furthermore, the acetamido group can potentially coordinate with the metal catalyst, influencing the reaction kinetics and selectivity. A general understanding of boronic acid chemistry is crucial for its successful application.[5][6][7][8]

Chan-Lam Coupling: A Copper-Catalyzed Approach to N-Arylation

The Chan-Lam coupling, also known as the Chan-Evans-Lam coupling, is a copper-catalyzed reaction that forms C-N bonds between an arylboronic acid and an amine or other N-nucleophile.[9][10][11] A key advantage of this method is that it can often be conducted under mild conditions, even open to the air, making it an attractive alternative to palladium-catalyzed methods.[10][12]

Mechanistic Insights

The mechanism of the Chan-Lam coupling is complex and still a subject of study, but it is generally accepted to proceed through a Cu(I)/Cu(III) or a Cu(II)-mediated catalytic cycle.[10][11][13] The key steps involve the formation of a copper-aryl species, coordination of the amine, and subsequent reductive elimination to furnish the desired N-aryl product.[10] Oxygen often plays a beneficial role in reoxidizing the copper catalyst.[9]

Caption: Proposed Catalytic Cycle for the Chan-Lam Coupling.

Application Notes for 4-Acetamido-3-methoxyphenylboronic acid in Chan-Lam Coupling

• Catalyst Selection: Copper(II) acetate (Cu(OAc)₂) is a commonly used and effective catalyst.[9] Copper(I) salts like CuI can also be employed, often in the presence of a ligand.[14]

• Ligand Choice: While some Chan-Lam couplings can proceed without a ligand, the use of ligands such as pyridines, diamines, or phenanthrolines can significantly enhance the reaction rate and yield, especially with challenging substrates.[14][15][16] For 4-Acetamido-3-methoxyphenylboronic acid, the internal acetamido group might act as a weak ligand, potentially influencing the reaction.

• Base and Solvent: A mild base like pyridine or triethylamine is often used to facilitate the reaction.[12][17] The choice of solvent is crucial, with dichloromethane (DCM), acetonitrile (MeCN), and methanol being common options.

• Reaction Conditions: A key advantage of the Chan-Lam coupling is its ability to proceed at room temperature and open to the atmosphere.[10] However, for less reactive substrates, heating may be necessary.

Protocol: Chan-Lam N-Arylation of an Aliphatic Amine

Reagent	Molar Eq.	Amount (for 1 mmol scale)
4-Acetamido-3-methoxyphenylboronic acid	1.2	253 mg
Aliphatic Amine	1.0	1.0 mmol
Copper(II) Acetate (Cu(OAc)₂)	0.1	18 mg
Pyridine	2.0	162 µL
Dichloromethane (DCM)	-	5 mL

Step-by-Step Procedure:

• To a clean, dry flask, add 4-Acetamido-3-methoxyphenylboronic acid (1.2 equiv), the aliphatic amine (1.0 equiv), and copper(II) acetate (0.1 equiv).

• Add dichloromethane (5 mL) and pyridine (2.0 equiv) to the flask.

• Stir the reaction mixture vigorously at room temperature, open to the air, for 24-48 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with DCM and wash with a saturated aqueous solution of EDTA to remove the copper catalyst.

• Separate the organic layer, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired N-arylated product.

Suzuki-Miyaura C-N Coupling: A Palladium-Catalyzed Pathway

While the Suzuki-Miyaura reaction is renowned for C-C bond formation, its application in constructing C-N bonds, often referred to as a type of Buchwald-Hartwig amination with boronic acids as the aryl source, is also a powerful synthetic tool.[18][19] This palladium-catalyzed process typically requires an inert atmosphere and carefully chosen ligands to achieve high efficiency.[19][20]

Mechanistic Rationale

The catalytic cycle of the Suzuki-Miyaura C-N coupling involves the oxidative addition of an aryl halide (or pseudohalide) to a Pd(0) complex, followed by coordination of the amine and subsequent deprotonation by a base. The resulting palladium-amido complex then undergoes transmetalation with the boronic acid and finally, reductive elimination to yield the C-N coupled product and regenerate the Pd(0) catalyst.[21][22]

Caption: Simplified Catalytic Cycle for Suzuki-Miyaura C-N Coupling.

Application Notes for 4-Acetamido-3-methoxyphenylboronic acid in Suzuki-Miyaura C-N Coupling

• Catalyst and Ligand System: The choice of the palladium catalyst and phosphine ligand is critical for success.[19] Common precatalysts include Pd(OAc)₂ and Pd₂(dba)₃. Buchwald and Hartwig have developed a range of specialized phosphine ligands (e.g., XPhos, SPhos) that are highly effective for C-N coupling.[19] The electron-rich nature of 4-Acetamido-3-methoxyphenylboronic acid may favor certain ligand types.

• Base Selection: A strong, non-nucleophilic base is typically required to deprotonate the amine and facilitate the catalytic cycle.[18] Common choices include sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LHMDS), and cesium carbonate (Cs₂CO₃).

• Solvent and Atmosphere: Anhydrous and deoxygenated solvents are essential to prevent catalyst deactivation.[23] Toluene, dioxane, and THF are frequently used. The reaction must be performed under an inert atmosphere (e.g., nitrogen or argon).

• Potential Side Reactions: Homocoupling of the boronic acid can be a competing side reaction, particularly in the presence of oxygen.[23] Protodeboronation, the cleavage of the C-B bond, can also occur, reducing the yield of the desired product.[23]

Protocol: Suzuki-Miyaura C-N Coupling of an Aryl Bromide

Reagent	Molar Eq.	Amount (for 1 mmol scale)
Aryl Bromide	1.0	1.0 mmol
4-Acetamido-3-methoxyphenylboronic acid	1.5	319 mg
Pd₂(dba)₃	0.02	18 mg
XPhos	0.04	19 mg
Sodium tert-butoxide (NaOtBu)	2.0	192 mg
Anhydrous Toluene	-	5 mL

Step-by-Step Procedure:

• In a glovebox or under a stream of inert gas, add the aryl bromide (1.0 equiv), 4-Acetamido-3-methoxyphenylboronic acid (1.5 equiv), Pd₂(dba)₃ (0.02 equiv), XPhos (0.04 equiv), and sodium tert-butoxide (2.0 equiv) to a dry Schlenk tube.

• Add anhydrous, degassed toluene (5 mL) to the tube.

• Seal the Schlenk tube and heat the reaction mixture to 80-110 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography to isolate the desired diarylamine.

Troubleshooting and Optimization

Issue	Possible Cause	Suggested Solution
Low or No Conversion	Inactive catalyst, impure reagents, insufficient temperature, incorrect base/solvent.	Verify the quality of the catalyst and reagents. Screen different ligands, bases, and solvents. Increase the reaction temperature. Ensure proper inert atmosphere for Suzuki-Miyaura coupling.[23]
Homocoupling of Boronic Acid	Presence of oxygen, inappropriate catalyst system.	Rigorously degas all solvents and reagents. Use a Pd(0) source for Suzuki-Miyaura reactions.[23] Consider using a different ligand or catalyst loading.
Protodeboronation	Presence of water or protic impurities, prolonged reaction time at high temperature.	Use anhydrous solvents and reagents. Minimize reaction time. Consider using a boronate ester derivative which can be more stable.
Complex Mixture of Products	Side reactions, substrate decomposition.	Lower the reaction temperature. Screen different reaction conditions to improve selectivity. Ensure the starting materials are stable under the reaction conditions.

Conclusion

4-Acetamido-3-methoxyphenylboronic acid is a valuable building block for the synthesis of complex N-aryl compounds. Both the Chan-Lam and Suzuki-Miyaura coupling reactions provide effective, albeit mechanistically distinct, pathways for C-N bond formation using this reagent. The choice between these methods will depend on the specific substrate, desired functional group tolerance, and available laboratory infrastructure. By understanding the underlying principles and carefully optimizing the reaction conditions as outlined in these notes and protocols, researchers can effectively leverage the synthetic potential of this versatile boronic acid.

References

• New ligands for copper-catalyzed C–N coupling reactions with aryl halides - ResearchGate. Available at: [Link]

• Chan-Lam Coupling - Organic Chemistry Portal. Available at: [Link]

• Chan–Lam coupling - Wikipedia. Available at: [Link]

• Mechanism-Inspired Ligand Design for Efficient Copper-Catalyzed C–N Coupling of Aryl and Heteroaryl Chlorides | Journal of the American Chemical Society. Available at: [Link]

• Formation of C–C, C–S and C–N bonds catalysed by supported copper nanoparticles - Royal Society of Chemistry. Available at: [Link]

• Contribution to the Mechanism of Copper-Catalyzed C–N and C–O Bond Formation - ACS Publications. Available at: [Link]

• Applications of Boronic Acids in Selective C-C and C-N Arylation of Purines - MDPI. Available at: [Link]

• Umpolung C–N Bond Formation Enabled by Rhodium-Catalyzed Arylation of Sulfilimines with Arylboronic Acids | Organic Letters - ACS Publications. Available at: [Link]

• Intermolecular Reductive C–N Cross Coupling of Nitroarenes and Boronic Acids by PIII/Pv=O Catalysis - PMC. Available at: [Link]

• Nickel-catalyzed Chan–Lam coupling: an efficient route to N-arylated 2-aminobenzothiazoles under ambient conditions - Royal Society of Chemistry. Available at: [Link]

• New aryl/heteroaryl C-N bond cross-coupling reactions via arylboronic acid/cupric acetate arylation - Organic Chemistry Portal. Available at: [Link]

• The Buchwald–Hartwig Amination After 25 Years - OUCI. Available at: [Link]

• Copper Catalyzed C–N Cross-Coupling Reaction of Aryl Boronic Acids at Room Temperature through Chelation Assistance | Request PDF - ResearchGate. Available at: [Link]

• Recent Advances in Copper-Catalyzed C-N Bond Formation Involving N-Centered Radicals - National Library of Medicine. Available at: [Link]

• Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination toward Bioactivity Assay | ACS Omega - ACS Publications. Available at: [Link]

• Copper Catalyzed Synthesis of Heterocyclic Molecules via C–N and C–O Bond Formation under Microwaves: A Mini-Review | ACS Omega - ACS Publications. Available at: [Link]

• Diamine Ligands in Copper-Catalyzed Reactions - PMC. Available at: [Link]

• Concatenating Suzuki Arylation and Buchwald–Hartwig Amination by A Sequentially Pd‐Catalyzed One‐Pot Process—Consecutive Three‐Component Synthesis of C,N‐Diarylated Heterocycles - PMC. Available at: [Link]

• Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

• Buchwald–Hartwig Amination with Aqueous Ammonia - Synthesis Spotlight. Available at: [Link]

• Chan-Lam Coupling Mechanism | Organic Chemistry - YouTube. Available at: [Link]

• Copper Catalyzed Synthesis of Heterocyclic Molecules via C–N and C–O Bond Formation under Microwaves: A Mini-Review - PMC. Available at: [Link]

• Mild and Rapid Hydroxylation of Aryl/Heteroaryl Boronic Acids and Boronate Esters with N-Oxides. | Request PDF - ResearchGate. Available at: [Link]

• Suzuki‐Miyaura coupling of 4 ac with 3,5‐dimethoxyphenyl boronic acid. - ResearchGate. Available at: [Link]

• Chemoselective Primary Amination of Aryl Boronic Acids by PIII/PV=O-Catalysis: Synthetic Capture of the Transient Nef Intermediate HNO - PMC. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. Available at: [Link]

• Arylboronic acid or boronate synthesis - Organic Chemistry Portal. Available at: [Link]

• Synthetic applications and methodology development of Chan–Lam coupling: a review - Springer. Available at: [Link]

• A quick Chan-Lam C-N and C-S cross coupling at room temperature in presence of square pyramidal [Cu(DMAP)4I]I as catalyst - Rsc.org. Available at: [Link]

• CA2297780A1 - Synthesis of aryl boronic acids - Google Patents.

• Overcoming limitations in Chan-Lam amination with alkylboronic esters via aminyl radical substitution - PMC. Available at: [Link]

• Recent Advances in the Synthesis of Borinic Acid Derivatives - MDPI. Available at: [Link]

• 4-Methoxyphenylboronic acid: An “electron donor” and a multifunctional chemical building block in organic synthesis - Shanghai Lizhuo Pharmaceutical Technology Co., Ltd. Available at: [Link]

• Boronic acids in medicinal chemistry: Anticancer, antibacterial and antiviral applications | Request PDF - ResearchGate. Available at: [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. - YouTube. Available at: [Link]

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• Suzuki Coupling - Organic Chemistry Portal. Available at: [Link]

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• 18. Concatenating Suzuki Arylation and Buchwald–Hartwig Amination by A Sequentially Pd‐Catalyzed One‐Pot Process—Consecutive Three‐Component Synthesis of C,N‐Diarylated Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Purification of Acetamido-phenylboronic Acid Derivatives by Column Chromatography

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the purification of acetamido-phenylboronic acid derivatives using column chromatography. Boronic acids are notoriously challenging to purify via standard silica gel chromatography due to their unique chemical properties. This resource is designed to help you navigate these complexities, optimize your purification protocols, and achieve high-purity compounds.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the column chromatography of acetamido-phenylboronic acid derivatives.

Issue 1: The compound is sticking to the silica gel and won't elute, or the yield is very low.

Q: My acetamido-phenylboronic acid derivative seems to have irreversibly adsorbed onto the silica gel column. What is causing this, and how can I recover my product?

A: This is a very common issue when purifying boronic acids on standard silica gel.[1][2][3] The acidic nature of the silica gel surface can lead to strong interactions with the boronic acid moiety, causing streaking, tailing, or complete retention on the column.[1][3] The Lewis acidic boron atom can interact strongly with the silanol groups (Si-OH) on the silica surface.

Causality and Solutions:

• Interaction with Silica: The lone pairs on the oxygen atoms of the silanol groups can coordinate with the empty p-orbital of the boron atom, leading to strong adsorption. Additionally, the slightly acidic protons of the boronic acid can interact with the silica surface.

• Solution 1: Mobile Phase Modification:

  • Acidic Modifier: Adding a small amount of a volatile acid, such as acetic acid (0.1-1%), to your mobile phase can help to protonate the silanol groups, reducing their interaction with the boronic acid.[2]

  • Polar Co-solvent: For more polar boronic acids, using a more polar solvent system like dichloromethane/methanol or ethyl acetate/methanol can be effective.[2] Sometimes, a small amount of water in the mobile phase can also help, but be cautious as it can promote deboronation.[4]

• Solution 2: Use of Deactivated or Alternative Stationary Phases:

  • Reversed-Phase Chromatography (C18): This is often a successful alternative to normal-phase silica gel.[1][5] A mobile phase of acetonitrile/water or methanol/water, often with a pH modifier like formic acid or ammonium acetate, can provide good separation.[5][6]

  • Boric Acid-Treated Silica Gel: Pre-treating the silica gel with a boric acid solution can passivate the active sites and reduce the strong adsorption of your boronic acid derivative.[7][8][9]

• Solution 3: Derivatization to a Boronic Ester: Converting the boronic acid to a more stable and less polar boronic ester (e.g., pinacol or Epin ester) prior to chromatography is a highly effective strategy.[3][10][11][12] These esters are generally more stable on silica gel and can be purified using standard normal-phase chromatography.[10][12] The boronic acid can then be regenerated after purification if needed.

Issue 2: My purified fractions show a new, unexpected spot on the TLC, and NMR analysis indicates loss of the boronic acid group.

Q: I am observing the formation of a byproduct that appears to be the protodeboronated version of my starting material. Why is this happening during chromatography?

A: You are likely encountering protodeboronation, a common degradation pathway for boronic acids where the carbon-boron bond is cleaved and replaced with a carbon-hydrogen bond.[13] This can be exacerbated by the conditions on the chromatography column.

Causality and Solutions:

• Mechanism: Protodeboronation can be promoted by the presence of water and acidic or basic conditions, all of which can be present on a silica gel column.[4][13] The slightly acidic nature of silica gel, combined with residual water in the solvents or on the silica itself, can facilitate this undesired reaction.

• Solution 1: Minimize Water Content: Use anhydrous solvents and dry your silica gel thoroughly before packing the column. While some water can be beneficial in certain Suzuki-Miyaura reactions, it is often detrimental during purification.[4]

• Solution 2: Control pH: The pH of your system plays a critical role. The rate of protodeboronation is highly pH-dependent.[13][14] Using a mobile phase with a controlled pH, for example by using buffered systems in reversed-phase chromatography, can help to minimize this side reaction.[5]

• Solution 3: Work Quickly and at Low Temperatures: Boronic acids can be unstable over long periods on silica gel.[7] Perform the chromatography as quickly as possible. If the compound is thermally labile, consider running the column in a cold room.

• Solution 4: Convert to a More Stable Derivative: As mentioned previously, converting the boronic acid to a boronic ester or a trifluoroborate salt can significantly increase its stability and prevent protodeboronation during purification.[3][15]

Issue 3: I can't see my compound on the TLC plate under UV light.

Q: My acetamido-phenylboronic acid derivative is not UV-active, making it difficult to monitor the separation. How can I visualize it on a TLC plate?

A: While many aromatic compounds are UV-active, the specific chromophore in your molecule might not be strong enough for easy visualization, or your compound might be present at a low concentration. Fortunately, there are specific staining methods for boronic acids.

Causality and Solutions:

• Visualization: The boronic acid moiety itself does not have a strong chromophore in the standard UV range (254 nm).

• Solution 1: Alizarin Stain: A solution of alizarin can be used to stain TLC plates. Boronic acids form a fluorescent complex with alizarin that can be visualized under a UV lamp (366 nm) as a bright yellow-orange spot.[16][17]

• Solution 2: Curcumin Stain: Curcumin also forms a colored complex with boronic acids, appearing as a red to bright orange spot on the TLC plate.[18][19]

• Solution 3: Potassium Permanganate Stain: A basic solution of potassium permanganate (KMnO₄) can be a more general stain for organic compounds. It will react with many functional groups, and your compound will likely appear as a yellow spot on a purple background.

Frequently Asked Questions (FAQs)

Q1: What is the best stationary phase for purifying acetamido-phenylboronic acid derivatives?

A1: There is no single "best" stationary phase, as the optimal choice depends on the specific properties of your derivative. However, here is a general guide:

• Standard Silica Gel: Often problematic due to strong adsorption and potential for degradation.[1][3] It may work for less polar derivatives or with significant mobile phase modification.

• Reversed-Phase (C18): A highly recommended starting point, especially for polar derivatives. It generally offers good resolution and avoids many of the stability issues seen with silica gel.[1][5][6]

• Hydrophilic Interaction Liquid Chromatography (HILIC): Can be effective for very polar boronic acids that are poorly retained in reversed-phase.[20]

• Alumina (Neutral or Basic): Can sometimes be a better alternative to silica gel, as it is less acidic.

Q2: How do I choose the right solvent system for my column?

A2: The choice of solvent system is critical for achieving good separation.

• For Normal-Phase Silica Gel:

  • Start with a non-polar solvent like hexanes or heptane and gradually increase the polarity with a more polar solvent like ethyl acetate or acetone.[2]

  • For more polar compounds, a system of dichloromethane and methanol is often effective.

  • Consider adding a small amount (0.1-1%) of acetic acid to the mobile phase to improve peak shape and reduce tailing.[2]

• For Reversed-Phase (C18):

  • Typical mobile phases are mixtures of water and acetonitrile or water and methanol.

  • Adding a modifier like 0.1% formic acid or 10 mM ammonium acetate can significantly improve peak shape and selectivity.[5][6][21]

Q3: Should I purify the free boronic acid or convert it to an ester first?

A3: For routine purifications, especially if you are facing stability or separation issues, converting to a boronic ester is often the most robust strategy.

• Advantages of Esters (e.g., pinacol, Epin):

  • Increased stability on silica gel.[10][12]

  • Reduced polarity, making them more amenable to standard normal-phase chromatography.

  • Protection of the boronic acid group from degradation during chromatography.[11]

• Considerations: This adds an extra synthetic step (esterification) and may require a subsequent deprotection step. However, the improved ease of purification often outweighs this drawback.

Q4: Can I use recrystallization instead of column chromatography?

A4: Yes, recrystallization can be an excellent and scalable method for purifying boronic acids, provided your compound is a solid and you can find a suitable solvent system.[1][2] It is often a matter of screening different solvents and solvent mixtures (e.g., ethyl acetate/hexanes, ethanol/water) to find conditions where your compound has high solubility at elevated temperatures and low solubility at room temperature or below, while impurities remain in solution.[1][15]

Experimental Protocols & Data

General Protocol for Column Chromatography of an Acetamido-phenylboronic Acid Derivative on C18 Silica Gel

This protocol provides a general starting point. Optimization will be required for your specific compound.

• Sample Preparation: Dissolve the crude acetamido-phenylboronic acid derivative in a minimum amount of the initial mobile phase or a strong solvent like methanol. If using a strong solvent, ensure the volume is small to not broaden the initial band.

• Column Packing:

  • Prepare a slurry of C18 silica gel in the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

  • Equilibrate the packed column by running 3-5 column volumes of the initial mobile phase through it.

• Loading the Sample: Carefully load the dissolved sample onto the top of the column.

• Elution:

  • Begin eluting with the initial mobile phase.

  • Gradually increase the percentage of the organic solvent (e.g., acetonitrile) to elute your compound. A typical gradient might be from 5% to 50% acetonitrile over 10-20 column volumes.

  • Collect fractions and monitor them by TLC or HPLC.

• Fraction Analysis:

  • Spot the collected fractions on a TLC plate.

  • Visualize under UV light (if applicable) and/or with a boronic acid-specific stain (e.g., alizarin).

  • Combine the pure fractions.

• Solvent Removal: Remove the solvent from the combined pure fractions under reduced pressure. Be aware that removing water from C18 chromatography can sometimes require lyophilization (freeze-drying) for optimal results.[1]

Data Summary: Mobile Phase Systems

Stationary Phase	Mobile Phase System	Additive (optional)	Target Compounds	Key Advantages
Normal-Phase Silica	Hexanes/Ethyl Acetate	0.1-1% Acetic Acid	Less polar derivatives	Standard lab technique
Dichloromethane/Methanol	0.1-1% Acetic Acid	More polar derivatives	Good for a wide polarity range
Reversed-Phase C18	Water/Acetonitrile	0.1% Formic Acid	Most derivatives	Good peak shape, reduces degradation
Water/Methanol	10 mM Ammonium Acetate	Most derivatives	MS-compatible, good for polar compounds

Visualizations

Troubleshooting Workflow

Caption: Decision tree for selecting a purification strategy.

References

• ResearchGate. (n.d.). Sensitive Thin-Layer Chromatography Detection of Boronic Acids Using Alizarin. [Link]

• Royal Society of Chemistry. (2012). A simple and effective colorimetric technique for the detection of boronic acids and their derivatives. Analytical Methods. [Link]

• PMC. (n.d.). Synthesis of Sulfonamide- and Sulfonyl- Phenylboronic Acid Modified Silica Phases for Boronate Affinity Chromatography at Physiological pH. [Link]

• Chemistry Stack Exchange. (2025). Challenging purification of organoboronic acids. [Link]

• PMC. (2023). Alternative boronic acids in the detection of Mycolactone A/B using the thin layer chromatography (f-TLC) method for diagnosis of Buruli ulcer. [Link]

• ResearchGate. (2012). A simple and effective colorimetric technique for the detection of boronic acids and their derivatives. [Link]

• Waters Corporation. (n.d.). Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System. [Link]

• ResearchGate. (2016). How to purify boronic acids/boronate esters?. [Link]

• Organic Chemistry Portal. (2022). Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki-Miyaura Coupling Conditions. [Link]

• Reddit. (2025). HELP: Purifying boronic acids sucks : r/OrganicChemistry. [Link]

• ResearchGate. (n.d.). Chromatographic Conditions for the Analysis of Boronic Pinacol Esters. [Link]

• PMC. (n.d.). Fluorescent Boronic Acid Polymer Grafted on Silica Particles for Affinity Separation of Saccharides. [Link]

• Royal Society of Chemistry. (n.d.). A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry. [Link]

• VTechWorks. (2010). Synthesis and Application of Boronic Acid Derivatives. [Link]

• SIELC Technologies. (n.d.). Separation of Boronic acid, (4-formylphenyl)- on Newcrom R1 HPLC column. [Link]

• ResearchGate. (n.d.). Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki–Miyaura Coupling Conditions | Request PDF. [Link]

• Gifu Pharmaceutical University. (2022). New aryl boronates are stable on silica gel and easy-to-handle. [Link]

• Reddit. (2024). Purification of alkyl Bpin/other alkyl boronic esters : r/Chempros. [Link]

• Wageningen University & Research. (2015). Development of an on-line high-performance liquid chromatography method for the rapid detection of boronic acids in complex mixtures. [Link]

• Sepax Technologies, Inc. (n.d.). Sepax Monomix Boronate Affinity Resin User Manual. [Link]

• LCGC International. (2021). Analysis of Boronic Compounds as Potential Mutagenic Impurities in Drug Substances By GC–MS. [Link]

• Wikipedia. (n.d.). Protodeboronation. [Link]

• Reddit. (2024). Miyaura Borylation troubleshoot : r/OrganicChemistry. [Link]

• Organic Syntheses. (n.d.). 4 - Organic Syntheses Procedure. [Link]

• Reddit. (2017). Purification of boronic acids? : r/chemistry. [Link]

• G-Biosciences. (n.d.). Immobilized boronic acid resin for the purification of small molecules. [Link]

• ResearchGate. (2014). Strategies for the analysis of highly reactive pinacolboronate esters. [Link]

• Agilent. (2010). Phenylboronic Acid (PBA) Solid Phase Extraction Mechanisms and Applications. [Link]

• PubMed. (2022). Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki-Miyaura Coupling Conditions. [Link]

• ResearchGate. (2017). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: PH-Rate Profiles, Autocatalysis, and Disproportionation. [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Aromatic Boronic Acids on Primesep P. [Link]

• ResearchGate. (2012). A Facile Chromatographic Method for Purification of Pinacol Boronic Esters. [Link]

• Wageningen University & Research. (2015). Selective on-line detection of boronic acids and derivatives in high-performance liquid chromatography eluates by post-column reaction with alizarin. [Link]

• MDPI. (2025). Stability and Rheological Properties of the Novel Silica-Based Organogel—A Drug Carrier with High Solubilization Potential. [Link]

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• 12. Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki-Miyaura Coupling Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Minimizing Homocoupling with 4-Acetamido-3-methoxyphenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the common challenge of homocoupling side reactions when using 4-Acetamido-3-methoxyphenylboronic acid in Suzuki-Miyaura cross-coupling reactions. As Senior Application Scientists, we provide insights grounded in mechanistic principles to help you optimize your reaction outcomes.

Introduction: The Challenge of Homocoupling

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance.[1][2] However, a prevalent side reaction is the undesired homocoupling of the boronic acid reagent, which consumes starting material and complicates purification.[3] In the case of 4-Acetamido-3-methoxyphenylboronic acid, this leads to the formation of a symmetric biaryl byproduct. This guide will equip you with the knowledge to diagnose and mitigate this issue.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of homocoupling in my Suzuki-Miyaura reaction?

A1: The most common culprit for the homocoupling of boronic acids is the presence of oxygen.[4][5] Oxygen can promote the oxidative coupling of two boronic acid molecules, a reaction that is often catalyzed by palladium(II) species.[6][7] This side reaction is particularly problematic when using Pd(II) precatalysts, such as Pd(OAc)₂, which require in-situ reduction to the active Pd(0) catalyst. During this reduction process, some of the boronic acid can be consumed in a homocoupling pathway.[7][8]

Q2: How does my choice of palladium catalyst influence the extent of homocoupling?

A2: The choice of the palladium source is critical. Using a pre-formed Pd(0) source, such as Pd(PPh₃)₄ or Pd₂(dba)₃, can often minimize homocoupling because it eliminates the in-situ reduction step that can be a source of the side reaction.[6][8] However, it's important to note that even Pd(0) sources can be oxidized to catalytically active species for homocoupling if oxygen is not rigorously excluded. Modern precatalysts, like Buchwald or PEPPSI-type catalysts, are designed for efficient generation of the active Pd(0) species and can also be an excellent choice.[6][7]

Q3: What role do ligands play in preventing homocoupling?

A3: Ligands play a multifaceted role in the catalytic cycle. Bulky, electron-rich phosphine ligands, such as SPhos and XPhos, are highly effective at promoting the desired cross-coupling pathway.[8][9] They accelerate the rate-limiting oxidative addition step and also facilitate the final reductive elimination step, which forms the desired product.[8][10] A faster reductive elimination step decreases the lifetime of the diorganopalladium(II) intermediate, which can be susceptible to side reactions that may lead to homocoupling.[8]

Q4: Can the choice of base affect the amount of homocoupling byproduct?

A4: Absolutely. The base is necessary to activate the boronic acid for transmetalation.[8][11] However, the strength and type of base can influence side reactions. While a base is required, an overly strong base or a high concentration of hydroxide ions can sometimes lead to the decomposition of the boronic acid or the catalyst, potentially increasing the formation of side products.[8][9] For sensitive substrates, screening different inorganic bases like K₂CO₃, K₃PO₄, or Cs₂CO₃ is a standard optimization step.[6]

Troubleshooting Guide

This section provides a structured approach to troubleshooting and minimizing homocoupling of 4-Acetamido-3-methoxyphenylboronic acid.

Issue: Significant formation of the homocoupled biaryl byproduct is observed by TLC, LC-MS, or NMR.

Potential Cause	Troubleshooting Steps & Rationale
Oxygen Contamination	1. Rigorous Degassing: Thoroughly degas all solvents and water (if used) prior to use. This can be achieved by sparging with an inert gas (argon or nitrogen) for at least 30 minutes or by using several freeze-pump-thaw cycles.[4][6] Rationale: Oxygen is a primary promoter of oxidative homocoupling.[4][5] 2. Maintain Inert Atmosphere: Conduct the entire reaction, including reagent addition, under a positive pressure of an inert gas using Schlenk line techniques or a glovebox.[12] Rationale: This prevents the ingress of atmospheric oxygen during the reaction.
Suboptimal Catalyst System	1. Switch to a Pd(0) Source: If using a Pd(II) precatalyst like Pd(OAc)₂, consider switching to a Pd(0) source such as Pd(PPh₃)₄ or Pd₂(dba)₃.[6][8] Rationale: This bypasses the in-situ reduction step which can be a source of homocoupling.[7] 2. Utilize Modern Precatalysts: Employ well-defined precatalysts (e.g., Buchwald G3 or G4 precatalysts) that are known for their high activity and efficiency in generating the active L-Pd(0) species.[6] Rationale: These catalysts are designed to minimize side reactions by promoting a more efficient catalytic cycle.
Inefficient Ligand	1. Screen Ligands: If using a simple ligand like PPh₃, consider screening more effective, bulky, and electron-rich ligands such as XPhos, SPhos, or other Buchwald-type ligands.[8][9] Rationale: These ligands accelerate the desired cross-coupling pathway, particularly the reductive elimination step, outcompeting the homocoupling side reaction.[8][10]
Inappropriate Base or Solvent	1. Base Screening: If using a strong base, consider switching to a milder base such as K₂CO₃, K₃PO₄, or Cs₂CO₃.[6][9] Rationale: Strong bases can sometimes promote the decomposition of the boronic acid.[9] 2. Solvent Choice: Ensure the solvent system is appropriate for the specific reaction. For biphasic systems (e.g., toluene/water), vigorous stirring is crucial to ensure efficient mixing.[6]
Reaction Temperature and Time	1. Optimize Temperature: Run the reaction at the lowest temperature that provides a reasonable rate.[9] Rationale: Higher temperatures can sometimes accelerate side reactions, including homocoupling.[4] 2. Monitor Reaction Progress: Avoid unnecessarily long reaction times. Monitor the reaction by TLC or LC-MS and work up the reaction upon completion. Rationale: Prolonged reaction times can lead to catalyst decomposition and an increase in side products.[9]

Experimental Protocols

Protocol 1: General Procedure for Minimizing Homocoupling in a Suzuki-Miyaura Reaction

This protocol provides a starting point and may require optimization for your specific aryl halide.

Materials:

• 4-Acetamido-3-methoxyphenylboronic acid (1.0 equiv)

• Aryl halide (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Degassed solvent (e.g., Toluene/Water 4:1)

• Schlenk flask and other appropriate oven-dried glassware

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Add the 4-Acetamido-3-methoxyphenylboronic acid, aryl halide, and base to an oven-dried Schlenk flask equipped with a magnetic stir bar.

• Seal the flask and evacuate and backfill with inert gas three times.

• Under a positive pressure of inert gas, add the degassed solvent via syringe.

• Add the palladium catalyst under a positive flow of inert gas.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing the Reaction Pathways

To better understand the chemistry at play, the following diagrams illustrate the desired Suzuki-Miyaura catalytic cycle and the competing homocoupling pathway.

Sources

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Reference Data & Comparative Studies

A Technical Guide to the Comparative Reactivity of 4-Acetamido-3-methoxyphenylboronic Acid and 4-Methoxyphenylboronic Acid in Suzuki-Miyaura Coupling

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the Suzuki-Miyaura cross-coupling reaction stands as a cornerstone for the formation of carbon-carbon bonds, particularly in the synthesis of complex biaryl structures integral to pharmaceuticals and functional materials. The choice of the organoboron reagent is a critical parameter that dictates the efficiency, yield, and scope of this powerful transformation. This guide provides an in-depth, objective comparison of the reactivity of two commercially available arylboronic acids: 4-Acetamido-3-methoxyphenylboronic acid and 4-Methoxyphenylboronic acid. By examining their structural, electronic, and steric properties, we aim to provide a predictive framework for their performance in Suzuki-Miyaura coupling reactions, supported by established chemical principles.

Structural and Electronic Properties: A Tale of Two Substituents

The reactivity of an arylboronic acid in the Suzuki-Miyaura catalytic cycle is profoundly influenced by the electronic nature of the substituents on the aromatic ring. These substituents modulate the electron density at the carbon atom bonded to boron, which in turn affects the rate-determining transmetalation step.

4-Methoxyphenylboronic acid , a widely used reagent, features a methoxy group (-OCH₃) at the para-position. The methoxy group is a strong electron-donating group through resonance (p-π conjugation), which increases the electron density of the benzene ring. This enhanced electron density facilitates the transmetalation step of the Suzuki-Miyaura reaction, often leading to accelerated reaction rates.

In contrast, 4-Acetamido-3-methoxyphenylboronic acid presents a more complex electronic and steric profile. It possesses two key substituents: an acetamido group (-NHCOCH₃) at the para-position and a methoxy group (-OCH₃) at the meta-position relative to the boronic acid.

• Acetamido Group (-NHCOCH₃): The nitrogen atom of the acetamido group has a lone pair of electrons that can be delocalized into the benzene ring, exhibiting a +R (resonance) effect, which is activating and ortho-para directing. However, the adjacent carbonyl group is electron-withdrawing, which tempers the activating effect of the nitrogen lone pair. While still considered an activating group, its ability to increase the nucleophilicity of the aryl ring is somewhat diminished compared to a simple amino group.

• Methoxy Group (-OCH₃) at the ortho-position: The methoxy group ortho to the boronic acid introduces both electronic and steric effects. Electronically, it is an activating group. Sterically, its presence can hinder the approach of the bulky palladium catalyst to the boronic acid moiety, potentially slowing down the transmetalation step. This steric hindrance can be a significant factor in the overall reactivity.

The interplay of these electronic and steric factors in 4-acetamido-3-methoxyphenylboronic acid suggests a more nuanced reactivity profile compared to the straightforward electron-donating nature of 4-methoxyphenylboronic acid.

Reactivity Comparison in Suzuki-Miyaura Coupling: A Predictive Analysis

Feature	4-Methoxyphenylboronic acid	4-Acetamido-3-methoxyphenylboronic acid
Electronic Effects	Strong electron-donating methoxy group at the para-position significantly activates the ring towards transmetalation.	Moderately activating acetamido group at the para-position, with its effect slightly attenuated by the carbonyl. The ortho-methoxy group also contributes to electron density.
Steric Effects	Minimal steric hindrance around the boronic acid group.	Significant steric hindrance from the ortho-methoxy group, which can impede the approach of the palladium catalyst.
Predicted Reactivity	Generally high reactivity and fast reaction rates in Suzuki-Miyaura couplings.	Potentially lower reactivity compared to 4-methoxyphenylboronic acid due to the steric hindrance of the ortho-methoxy group, which may outweigh the combined electron-donating effects of the substituents.

Causality Behind the Predicted Reactivity:

The transmetalation step in the Suzuki-Miyaura catalytic cycle involves the transfer of the aryl group from the boronic acid to the palladium center. This step is favored by a more nucleophilic (electron-rich) aryl group. While both boronic acids possess electron-donating substituents, the steric bulk of the ortho-methoxy group in 4-acetamido-3-methoxyphenylboronic acid is expected to create a significant kinetic barrier for the formation of the necessary transition state with the palladium complex. This steric impediment is likely to be the dominant factor in determining its overall reactivity, leading to a prediction of slower reaction rates and potentially lower yields compared to the sterically unencumbered and electronically activated 4-methoxyphenylboronic acid.

Experimental Protocol: A Generalized Approach for Suzuki-Miyaura Coupling

The following protocol provides a general framework for a Suzuki-Miyaura coupling reaction. Optimization of the catalyst, ligand, base, solvent, and temperature is often necessary to achieve the best results for a specific set of substrates.

Materials:

• Aryl halide (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol)

• Solvent (e.g., a mixture of Toluene and Water, 5:1, 10 mL)

• Reaction vessel (e.g., round-bottom flask)

• Magnetic stirrer and heating mantle

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a clean, dry reaction vessel, add the aryl halide, arylboronic acid, palladium catalyst, and base.

• Solvent Addition: Add the solvent mixture to the reaction vessel.

• Inert Atmosphere: Seal the vessel and purge with an inert gas for 10-15 minutes to remove oxygen.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Self-Validating System:

To ensure the integrity of the experimental results, it is crucial to include proper controls. A control reaction without the palladium catalyst should be run to confirm that the observed product formation is indeed a result of the catalytic process. Additionally, a reaction with a well-characterized, high-yielding arylboronic acid can serve as a positive control to validate the reaction conditions and the activity of the catalyst.

Visualizing the Process

Chemical Structures:

Caption: Key steps of the Suzuki-Miyaura cross-coupling reaction.

Conclusion

The selection of an appropriate arylboronic acid is a critical decision in the planning and execution of a Suzuki-Miyaura cross-coupling reaction. While 4-methoxyphenylboronic acid is a reliable and highly reactive substrate due to the strong electron-donating nature of its para-methoxy group and minimal steric hindrance, 4-acetamido-3-methoxyphenylboronic acid presents a more complex case. The combined electronic effects of the acetamido and methoxy groups are activating, but the steric bulk of the ortho-methoxy group is predicted to significantly impede the reaction rate. Therefore, for reactions where high efficiency and rapid conversion are paramount, 4-methoxyphenylboronic acid is likely the superior choice. However, when the specific substitution pattern of 4-acetamido-3-methoxyphenylboronic acid is required for the target molecule, researchers should be prepared to employ more forcing reaction conditions, such as higher temperatures, longer reaction times, or more active catalyst systems, to overcome the anticipated steric hindrance.

References

• Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 1995 , 95 (7), 2457–2483. [Link]

• Kudo, N.; Perseghini, M.; Fu, G. C. A General and Efficient Method for the Suzuki Cross-Coupling of Aryl and Vinyl Chlorides. Angewandte Chemie International Edition, 2006 , 45(8), 1282-1284. [Link]

• Billingsley, K. L.; Buchwald, S. L. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Chlorides. Journal of the American Chemical Society, 2007 , 129(11), 3358–3366. [Link]

• Lennox, A. J. J.; Lloyd-Jones, G. C. The Suzuki–Miyaura coupling in water. Chemical Society Reviews, 2014 , 43(1), 412-443. [Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Acetamido-3-methoxyphenylboronic Acid

For laboratory professionals engaged in cutting-edge research and drug development, the meticulous management of chemical reagents is a cornerstone of both scientific integrity and operational safety. This guide provides a detailed, procedural framework for the proper disposal of 4-Acetamido-3-methoxyphenylboronic acid, ensuring that its handling from use to disposal aligns with the highest standards of safety, environmental responsibility, and regulatory compliance.

Immediate Safety and Hazard Assessment

Before initiating any disposal procedures, a thorough understanding of the compound's hazard profile is essential. While a specific Safety Data Sheet (SDS) for 4-Acetamido-3-methoxyphenylboronic acid may not always be accessible, a composite hazard profile can be established based on analogous boronic acid compounds. This class of chemicals consistently presents a set of risks that must be managed with appropriate precautions.

All handling and disposal operations must be conducted within a certified chemical fume hood to minimize inhalation exposure.[1][2] An emergency eyewash station and safety shower must be readily accessible.

Table 1: Representative Hazard Profile of Phenylboronic Acid Derivatives This data is a composite from Safety Data Sheets for structurally similar boronic acids and should be considered representative for establishing safe handling procedures.[1][3][4][5][6]

Hazard Classification	GHS Hazard Statement	Common Precautionary Statement Codes
Skin Irritation	H315: Causes skin irritation	P264, P280, P302+P352, P332+P313
Serious Eye Irritation	H319: Causes serious eye irritation	P280, P305+P351+P338, P337+P313
Respiratory Irritation	H335: May cause respiratory irritation	P261, P271, P304+P340, P312

Core Disposal Protocol: A Step-by-Step Guide

The fundamental principle for disposing of 4-Acetamido-3-methoxyphenylboronic acid is to treat it as hazardous chemical waste. On-site chemical neutralization is not recommended without a specific, validated protocol approved by your institution's Environmental Health and Safety (EHS) department.[2] The primary and safest method is collection by a licensed waste disposal service.

Step 1: Assemble Personal Protective Equipment (PPE)

Your first line of defense is a barrier between you and the chemical. Before handling the waste, ensure you are wearing the following PPE:

• Eye Protection: Tightly fitting safety goggles or a face shield.[2]

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene. Always inspect gloves for any signs of degradation or puncture before use.[2]

• Protective Clothing: A lab coat or chemical-resistant apron to prevent skin contact.[2]

• Respiratory Protection: When handling the solid form where dust may be generated, a NIOSH-approved respirator is recommended.[2]

Causality: This level of PPE is mandated by the compound's potential to cause significant skin, eye, and respiratory irritation.[4][5][6]

Step 2: Waste Segregation

Proper segregation is critical to prevent dangerous chemical reactions and to ensure compliant disposal. Never mix boronic acid waste with other waste streams unless explicitly permitted by your EHS guidelines.[1]

• Solid Waste:

  • Collect all unadulterated 4-Acetamido-3-methoxyphenylboronic acid residue.

  • Include all contaminated disposable materials such as weighing papers, gloves, and paper towels in the same designated solid waste container.[1]

• Liquid Waste:

  • For solutions containing 4-Acetamido-3-methoxyphenylboronic acid, pour the liquid into a designated, compatible liquid waste container.

  • Use a funnel to prevent spills and ensure the container is appropriate for the solvents used.[2]

Causality: Segregation prevents the accidental mixing of incompatible chemicals, which could lead to exothermic reactions, gas generation, or the formation of more hazardous substances. It is a core principle of the "cradle-to-grave" hazardous waste management system mandated by the Resource Conservation and Recovery Act (RCRA).

Step 3: Containerization and Labeling

The integrity and clear identification of the waste container are paramount for safety and compliance.

• Container Selection: Use a robust, chemically compatible container with a secure, leak-proof lid.

• Labeling: Affix a "Hazardous Waste" label to the container immediately. The label must include:

  • The full, unabbreviated chemical name: "4-Acetamido-3-methoxyphenylboronic acid".[1]

  • Any other constituents of the waste stream (e.g., solvents in liquid waste), including their approximate concentrations.[2]

  • Clear hazard identification (e.g., "Irritant").[2]

• Sealing: Keep the container tightly closed at all times, except when actively adding waste.[1]

Causality: Proper labeling ensures that everyone in the laboratory and the waste disposal chain understands the contents and associated hazards, preventing mishandling. A sealed container prevents the release of volatile vapors or fine dust particles into the laboratory environment.[1]

Step 4: Temporary Storage and Professional Collection

Accumulated waste must be stored safely pending final disposal.

• Storage Location: Store the sealed and labeled container in a designated satellite accumulation area that is well-ventilated and away from incompatible materials.[3]

• Arrange Collection: Once the container is full, or in accordance with your institution's waste accumulation time limits (often 180 days), arrange for collection by a licensed hazardous waste disposal company.

• Documentation: Complete all required waste manifest forms accurately. This documentation is a legal requirement that tracks the waste from your laboratory to its final disposal site.[7]

Causality: Federal and state regulations, such as those under the EPA, strictly govern the storage and transportation of hazardous waste to protect human health and the environment.[8][9][10] The ultimate fate of boronic acids in the environment is slow oxidation to boric acid; however, direct discharge into sewer systems or regular trash is prohibited to prevent contamination of waterways.[11][12]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the safe and compliant disposal of 4-Acetamido-3-methoxyphenylboronic acid.

Caption: Workflow for the safe disposal of 4-Acetamido-3-methoxyphenylboronic acid waste.

References

• Resource Conservation and Recovery Act (RCRA)
• EPA Hazardous Waste Regul
• How to Properly Manage Hazardous Waste Under EPA Regul
• Safe Disposal of (7-Heptylnaphthalen-2-yl)boronic acid: A Procedural Guide. (2025). Benchchem.
• Proper Disposal of 3-Thienylboronic Acid: A Guide for Labor
• Hazardous Waste: Guidelines and Regul
• Hazardous Waste. Illinois EPA.
• Chemical Safety Data Sheet MSDS / SDS - (4-(Methoxycarbonyl)-3-Methylphenyl)boronic acid. (2025). ChemicalBook.
• SAFETY DATA SHEET - 4-Methoxyphenylboronic Acid. TCI Chemicals.
• SAFETY DATA SHEET - 4-Methoxyphenylboronic acid. (2010). Fisher Scientific.
• SAFETY DATA SHEET - 4-Methoxyphenylboronic acid. (2023). Fisher Scientific.
• SAFETY DATA SHEET - 3-Fluoro-4-methoxyphenylboronic acid. (2010). Thermo Fisher Scientific.
• 4-Methoxyphenylboronic - SAFETY D
• Structure, Properties, and Preparation Of Boronic Acid Derivatives.

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Navigating the Safe Handling of 4-Acetamido-3-methoxyphenylboronic Acid: A Guide to Personal Protective Equipment and Disposal

For the discerning researcher, scientist, and drug development professional, the meticulous handling of specialized reagents is paramount to both experimental success and personal safety. This guide provides essential, in-depth information on the appropriate personal protective equipment (PPE), handling procedures, and disposal of 4-Acetamido-3-methoxyphenylboronic acid. By understanding the "why" behind these protocols, you can foster a culture of safety and ensure the integrity of your research.

Hazard Profile: Understanding the Risks

Based on data from similar boronic acid derivatives, 4-Acetamido-3-methoxyphenylboronic acid is anticipated to present the following hazards:

• Skin Irritation: Causes skin irritation upon contact.[1][2][3][4][5][6][7]

• Serious Eye Irritation: Causes serious eye irritation.[1][2][3][4][5][6][7]

• Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.[1][2][3][4][5][8]

These hazards necessitate a multi-layered approach to personal protection, ensuring all potential routes of exposure are addressed.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is not merely a checklist item but a critical risk mitigation strategy. The following table outlines the minimum PPE requirements for handling 4-Acetamido-3-methoxyphenylboronic acid, with explanations rooted in the compound's hazard profile.

PPE Component	Specifications & Rationale
Eye Protection	Safety goggles with side-shields or a face shield. Standard safety glasses are insufficient as they do not protect from splashes or airborne particles entering from the sides, top, or bottom. Given the serious eye irritation potential of boronic acids, full coverage is essential.[2][8][9][10]
Hand Protection	Chemical-resistant gloves (e.g., nitrile). Always inspect gloves for tears or punctures before use. It is crucial to use proper glove removal technique to avoid contaminating your skin.[2][8][9][10] Contaminated gloves should be disposed of as hazardous waste.[2][10]
Body Protection	A lab coat or other impervious clothing. This is to prevent skin contact with the chemical.[8][10]
Respiratory Protection	A multi-purpose combination respirator cartridge is recommended when handling the solid form or in situations where dust or aerosols may be generated. [10] All handling of the solid compound should be performed in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation exposure.[8][9][10]

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE based on the experimental procedure.

Caption: PPE Selection Workflow for Handling 4-Acetamido-3-methoxyphenylboronic acid.

Step-by-Step Handling Procedures

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a safe working environment.

Preparation:

• Designated Area: Conduct all work in a designated area, preferably within a chemical fume hood, especially when handling the solid material.[8][9][10]

• PPE Donning: Before handling the chemical, put on all required PPE as outlined in the table above.

• Emergency Equipment: Ensure that an eyewash station and safety shower are readily accessible.

Handling:

• Weighing: When weighing the solid, do so in a fume hood to control dust.[9] Use a spatula to transfer the material and avoid creating airborne dust.

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Storage: Keep the container tightly closed when not in use and store it in a cool, dry, and well-ventilated place.[1][2][3][11]

In Case of Exposure:

• Eye Contact: Immediately rinse with copious amounts of water for at least 15 minutes, also under the eyelids.[1][3][11] Seek medical attention.[1][3][11]

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water.[11][12] If irritation persists, seek medical attention.[3][12]

• Inhalation: Move the individual to fresh air.[1][3][11] If breathing is difficult, give oxygen.[11] Seek medical attention if symptoms occur.[3]

• Ingestion: Do NOT induce vomiting.[11] Rinse the mouth with water and drink plenty of water afterwards.[1][11] Seek immediate medical attention.[11]

Disposal Plan: Environmental Responsibility

Proper disposal of 4-Acetamido-3-methoxyphenylboronic acid and its waste is a critical component of laboratory safety and environmental stewardship. Boronic acid waste should be treated as hazardous chemical waste.[8][13]

Waste Segregation and Collection:

• Designated Waste Container: Collect all waste containing 4-Acetamido-3-methoxyphenylboronic acid, including contaminated gloves, weighing paper, and pipette tips, in a clearly labeled, sealable container designated for solid organoboron waste.[8][10]

• Labeling: The container must be labeled with "Hazardous Waste" and the full chemical name: "4-Acetamido-3-methoxyphenylboronic acid".[8][10] Do not use abbreviations.

• No Mixing: Do not mix boronic acid waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[10]

Disposal Procedure:

• Consult Local Regulations: Always consult your institution's EHS department and local regulations for specific disposal procedures.[14][15] Disposal rules can vary significantly.[15]

• Hazardous Waste Facility: Arrange for the collection and disposal of the hazardous waste through a certified hazardous waste facility.[14]

The following flowchart outlines the correct disposal pathway for 4-Acetamido-3-methoxyphenylboronic acid waste.

Caption: Disposal Workflow for 4-Acetamido-3-methoxyphenylboronic acid Waste.

By integrating these safety protocols and disposal plans into your daily laboratory operations, you contribute to a safer research environment for yourself and your colleagues.

References

• Lab Alley. (2025, July 15). How To Safely Dispose of Boric Acid. [Link]

• Sciencing. (2022, March 24). Disposal Of Boric Acid. [Link]

• University of Washington. (2021, June 23). Boric Acid - IsoLab. [Link]

• Lab Alley. (2025, July 15). Boric Acid Safety & Hazards. [Link]

• ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles. [Link]

• Rubo UK. (n.d.). Hazardous Waste: Waste Acid Treatment & Safe Disposal Services. [Link]

• Fisher Scientific. (n.d.). SAFETY DATA SHEET - (2-Methylpropyl)boronic acid. [Link]

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